6-((5-((4-fluorobenzyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(4-fluorophenyl)-5-[(4-fluorophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C20H15F2N5O2S/c21-13-3-1-12(2-4-13)11-30-20-26-25-17(9-15-10-18(28)24-19(29)23-15)27(20)16-7-5-14(22)6-8-16/h1-8,10H,9,11H2,(H2,23,24,28,29)
• InChI Key: CDSMMFDJKDCLLF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NN=C(N2C3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4)F
• Molecular Formula: C20H15F2N5O2S
• Molecular Weight: 427.4 g/mol

Description

6-((5-((4-fluorobenzyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H15F2N5O2S and its molecular weight is 427.43. The purity is usually 95%.
BenchChem offers high-quality 6-((5-((4-fluorobenzyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((5-((4-fluorobenzyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Herbicidal Activities

Research into pyrimidine derivatives, such as the synthesis of 6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione compounds, has shown promising herbicidal activities against certain plant species. These compounds were synthesized via cyclization, with some exhibiting up to 98% herbicidal activity against Brassica napus at specific concentrations (Yang Huazheng, 2013).

Supramolecular Assemblies

Pyrimidine derivatives have also been explored for their potential in forming novel crown-containing hydrogen-bonded supramolecular assemblies. These assemblies are formed through extensive hydrogen bonding intermolecular interactions, demonstrating the versatility of pyrimidine-based compounds in constructing complex molecular structures (M. Fonari et al., 2004).

Anticancer and Analgesic Agents

There's ongoing research into the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, showing anti-inflammatory and analgesic properties. These compounds have been evaluated for their cyclooxygenase-1/2 (COX-1/COX-2) inhibitory activities, presenting significant potential as anticancer and analgesic agents (A. Abu‐Hashem et al., 2020).

Larvicidal Activity

Research into pyrimidine linked with morpholinophenyl derivatives has shown significant larvicidal activity against third instar larvae, demonstrating the potential for these compounds in pest control applications. The presence of certain substituents like trifluoro and fluorine has been associated with enhanced activity (S. Gorle et al., 2016).

Antimicrobial Analogs

Novel fluorobenzamides containing thiazole and thiazolidine analogs have been synthesized and evaluated for their antimicrobial properties against a variety of bacterial and fungal strains. These compounds, particularly those with a fluorine atom in the benzoyl group, have shown promising antimicrobial activity (N. Desai et al., 2013).